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Compound of Interest

Compound Name: rac N-Benzyl Nebivolol-d4

Cat. No.: B565569

This technical guide provides a comprehensive overview of the safety and handling procedures
for rac N-Benzyl Nebivolol-d4, a deuterated derivative of a protected form of Nebivolol. The
information is intended for researchers, scientists, and professionals in the field of drug
development and chemical synthesis.

Compound Identification and Properties

rac N-Benzyl Nebivolol-d4 is the deuterium-labeled version of rac N-Benzyl Nebivolol, which
serves as a protected intermediate in the synthesis of Nebivolol, a cardioselective 31 receptor
blocker used in the treatment of hypertension. The deuteration is often utilized in
pharmacokinetic and metabolic studies.[1][2]
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Identifier Value Source

2-[benzyl-[1,1-dideuterio-2-(6-
fluoro-3,4-dihydro-2H-
chromen-2-yl)-2-

Chemical Name hydroxyethyllamino]-2,2- [3]
dideuterio-1-(6-fluoro-3,4-
dihydro-2H-chromen-2-

yl)ethanol
CAS Number 1246814-48-1 [21[4][5][6]
Molecular Formula C290H27D4F2NO4 [2][5][6]
Molecular Weight 499.58 g/mol [2][6]

(Rac)-N-Benzyl Nebivolol-d4,
Synonyms , [11[7]
Protected Nebivolol-d4

Physical Form Pale Brown Semi-Solid [7]

N Chloroform, Dichloromethane,
Solubility [7]
Ethyl Acetate, Methanol

Hazard Identification and Safety Precautions

A specific Safety Data Sheet (SDS) for rac N-Benzyl Nebivolol-d4 is not readily available in
the public domain. Therefore, the following hazard identification and safety precautions are
based on information for the non-deuterated parent compound, Nebivolol, and general
principles of laboratory safety for handling chemical compounds. It is imperative to handle this
compound with care, assuming it may possess hazards similar to its non-deuterated analogue.

Potential Hazards (inferred from related compounds):
» Reproductive Toxicity: Nebivolol is suspected of damaging fertility or the unborn child.[8]

o Acute Toxicity: While data for the N-benzyl derivative is scarce, overdose of Nebivolol can
lead to adverse effects.[8]
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o Skin and Eye Irritation: As with many chemical compounds, direct contact may cause skin
(dermatitis) or eye irritation.[8][9]

o Respiratory Tract Irritation: Inhalation of dust or aerosols may cause respiratory irritation.[8]

[°]

Recommended Personal Protective Equipment (PPE):

Protection Type Recommendation Source

) Safety glasses or chemical
Eye Protection [819]
safety goggles.

_ Chemical-resistant gloves
Hand Protection o [8]
(e.g., nitrile or latex).

) ] Laboratory coat or other
Skin and Body Protection ] ) ] [8][9]
appropriate protective clothing.

Generally not required under

normal use. If dust or aerosols
Respiratory Protection are generated, use a [8]19]

NIOSH/MSHA approved

respirator.

Handling and Storage

Proper handling and storage are crucial to maintain the integrity of rac N-Benzyl Nebivolol-d4
and to ensure the safety of laboratory personnel.
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Procedure Recommendation Source

Avoid contact with skin, eyes,
and clothing. Avoid ingestion
) and inhalation. Handle in a
Handling ] [9]
well-ventilated area, preferably
a fume hood. Avoid dust

formation.

Store in a tightly closed

container in a dry and well-

ventilated place. For long-term
Storage - ] o [9]

stability, refrigeration is

recommended. Store under an

inert atmosphere.

Shipping Temperature Room Temperature. [7]

Incompatible Materials Oxidizing agents. 9]

Accidental Release and First Aid Measures

In the event of an accidental release or exposure, the following procedures, based on general
handling of chemical compounds, should be followed.
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Situation Action Source

Sweep up the material and
place it in a suitable, closed

Spillage container for disposal. Prevent  [9]
the product from entering

drains.

Wash off immediately with
plenty of water for at least 15

Skin Contact minutes. If skin irritation [9]
persists, seek medical

attention.

Rinse immediately with plenty
of water, also under the

Eye Contact ) ) 9]
eyelids, for at least 15 minutes.

Get medical attention.

If swallowed, call a physician
) or poison control center. Rinse
Ingestion _ [8]
mouth with water. Do not

induce vomiting.

) Move to fresh air. If symptoms
Inhalation . . [9]
occur, seek medical attention.

Experimental Protocol: Synthesis of N-Benzyl
Nebivolol

While a specific protocol for the deuterated compound is not detailed, the synthesis of the non-
deuterated rac N-Benzyl Nebivolol is a key step in the production of Nebivolol. The following is
a representative protocol.[10]

Objective: To synthesize N-Benzyl Nebivolol by coupling an epoxide intermediate with an
amino alcohol intermediate.

Materials:
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(£)-[1S(R)]-6-fluoro-3,4-dihydro-a-[[(phenylmethyl)amino]methyl]-2H-1-benzopyran-2-
methanol

6-Fluoro-2-(oxiran-2-yl)chroman

Isopropyl alcohol

Water

Procedure:

A mixture of (x)-[1S(R)]-6-fluoro-3,4-dihydro-a-[[(phenylmethyl)amino]methyl]-2H-1-
benzopyran-2-methanol (50 g) and 6-fluoro-2-(oxiran-2-yl)chroman (35 g) is prepared.

Isopropyl alcohol (150 ml) and water (150 ml) are added to the mixture.

The reaction mixture is heated to 65-70°C and maintained at this temperature for 16-18
hours.

After the reaction is complete, the mixture is cooled, and the product is isolated.

Workflow for dI-Nebivolol Synthesis

The synthesis of dI-Nebivolol involves the formation of rac N-Benzyl Nebivolol as a key
intermediate, followed by a debenzylation step.
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Intermediate Synthesis

6-Fluoro-2-(oxiran-2-yl)chroman Amino Alcohol Intermediate

Coupling Reaction

Synthesis of
N-Benzyl Nebivolol

Final Product Synthesis

dl-Nebivolol

Click to download full resolution via product page
Caption: Synthetic workflow for dI-Nebivolol production.

Disclaimer: The safety and handling information provided in this document is based on
available data for related compounds and general laboratory safety practices. A comprehensive
Safety Data Sheet (SDS) specific to rac N-Benzyl Nebivolol-d4 should be consulted if
available. All laboratory work should be conducted by trained professionals in accordance with
established safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry.
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